Tert-butyl 3-(1-adamantyl)-3-aminopropanoate

• IUPAC Name: tert-butyl 3-(1-adamantyl)-3-aminopropanoate
• InChI: InChI=1S/C17H29NO2/c1-16(2,3)20-15(19)7-14(18)17-8-11-4-12(9-17)6-13(5-11)10-17/h11-14H,4-10,18H2,1-3H3
• InChI Key: LOEDWVFJHVUKHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C12CC3CC(C1)CC(C3)C2)N
• Molecular Formula: C17H29NO2
• Molecular Weight: 279.4 g/mol

Description

Adamantane derivatives, such as “Tert-butyl 3-(1-adamantyl)-3-aminopropanoate”, are a fascinating class of polycyclic hydrocarbons that have unique physical and chemical properties. They are characterized by a high degree of symmetry and are nanoscale substructures of the sp3-hybridized diamond lattice.

Synthesis Analysis

The synthesis of substituted adamantanes is frequently achieved via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives. For example, new adamantyl and homoadamantyl-substituted β-hydroxybutyric acids have been prepared as mixtures of diastereoisomers using selective reduction of corresponding β-keto esters or aldol condensation of the corresponding carboxylic acid and acetaldehyde.

Molecular Structure Analysis

The molecular structure of adamantane derivatives is based on structures generated from information available in databases. The structure contains a total of 45 bond(s). There are 21 non-H bond(s), 1 multiple bond(s), 2 rotatable bond(s), 1 double bond(s), 1 three-membered ring(s), 4 six-membered ring(s), 3 eight-membered ring(s), and 1 sulfite(s) (thio-/dithio-).

Chemical Reactions Analysis

Adamantane derivatives undergo a wide range of radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups (alkenes, alkynes, arenes, carbonyl groups, etc.).

Physical And Chemical Properties Analysis

Adamantanes are a fascinating class of polycyclic hydrocarbons that have unique physical and chemical properties. They are characterized by a high degree of symmetry and are nanoscale substructures of the sp3-hybridized diamond lattice.

Mechanism of Action

The mechanism of action of adamantane derivatives involves the use of carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives.

Future Directions

Research into adamantane derivatives continues to be a vibrant field, with potential applications in medicinal chemistry, catalyst development, and nanomaterials. Future research may focus on developing more efficient synthesis methods, exploring new functionalization reactions, and investigating the properties and potential applications of these compounds.